Ethyl 2-[2-(2-ethoxy-2-oxoacetyl)hydrazinyl]-2-oxoacetate

• IUPAC Name: ethyl 2-[2-(2-ethoxy-2-oxoacetyl)hydrazinyl]-2-oxoacetate
• InChI: InChI=1S/C8H12N2O6/c1-3-15-7(13)5(11)9-10-6(12)8(14)16-4-2/h3-4H2,1-2H3,(H,9,11)(H,10,12)
• InChI Key: JOKAFWIZKBQVAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NNC(=O)C(=O)OCC
• Molecular Formula: C8H12N2O6
• Molecular Weight: 232.19 g/mol

Description

Ethyl 2-[2-(2-ethoxy-2-oxoacetyl)hydrazinyl]-2-oxoacetate, also known as EOA, is a synthetic compound that has been used in scientific research for various purposes. This compound is a hydrazine derivative and is known for its ability to inhibit the activity of certain enzymes.

Mechanism of Action

The mechanism of action of Ethyl 2-[2-(2-ethoxy-2-oxoacetyl)hydrazinyl]-2-oxoacetate involves the formation of a covalent bond between the hydrazine group of this compound and the active site of the enzyme. This covalent bond prevents the enzyme from functioning properly, leading to its inhibition. This compound has been shown to be a reversible inhibitor of acetylcholinesterase, meaning that the inhibition can be reversed by removing the compound from the system.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. Biochemically, this compound inhibits the activity of certain enzymes, as discussed above. Physiologically, this compound has been shown to improve cognitive function and memory in animal models. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-[2-(2-ethoxy-2-oxoacetyl)hydrazinyl]-2-oxoacetate in lab experiments is its ability to selectively inhibit the activity of certain enzymes. This selectivity allows for more targeted studies of enzyme function and potential drug targets. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective compound for research purposes.
One limitation of using this compound is its potential toxicity. While this compound has been shown to be relatively safe in animal models, its toxicity in humans is not well understood. Additionally, this compound may have off-target effects on other enzymes, which could complicate data interpretation.

Future Directions

There are several potential future directions for research involving Ethyl 2-[2-(2-ethoxy-2-oxoacetyl)hydrazinyl]-2-oxoacetate. One area of interest is the development of this compound-based drugs for the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, this compound may have potential applications in the treatment of inflammation-related disorders, such as arthritis. Further studies are needed to fully understand the potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of Ethyl 2-[2-(2-ethoxy-2-oxoacetyl)hydrazinyl]-2-oxoacetate involves the reaction of ethyl acetoacetate with hydrazine hydrate in the presence of acetic acid. The resulting product is then treated with ethyl chloroformate to yield this compound. The purity of this compound can be checked using thin-layer chromatography and NMR spectroscopy.

Scientific Research Applications

Ethyl 2-[2-(2-ethoxy-2-oxoacetyl)hydrazinyl]-2-oxoacetate has been used in various scientific research applications, including cancer research, enzyme inhibition studies, and drug discovery. This compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the degradation of acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which has been linked to improved cognitive function and memory.